Callophycoic acid H
Overview
Description
Callophycoic acid H is a monohydroxybenzoic acid that is 3-bromo-4-hydroxybenzoic acid substituted at position 5 by a decahydronaphthalen-1-ylmethyl group which in turn is substituted by a bromo, two methyl groups, a methylidene and a 4-methylpent-3-en-1-yl group at positions 6, 5, 8a, 2 and 5 respectively. A diterpenoid isolated from the Fijian red alga Callophycus serratus, it exhibits antibacterial, antimalarial and anticancer activities. It has a role as a metabolite, an antibacterial agent, an antimalarial and an antineoplastic agent. It is a carbobicyclic compound, a diterpenoid, a monohydroxybenzoic acid and an organobromine compound.
Scientific Research Applications
Novel Carbon Skeletons and Bioactivity
Callophycoic acids A-H, including callophycoic acid H, were discovered in the red alga Callophycus serratus. These compounds present novel carbon skeletons, marking the first examples of diterpene-benzoic acids and diterpene-phenols in macroalgae. Their significance lies in their diverse bioactivities, showing antibacterial, antimalarial, and anticancer properties, though with less potency compared to some previously isolated compounds from the same red alga (Lane et al., 2007).
Synthesis Research
Research into callophycoic acids extends to their synthetic routes. For instance, a study on (-)-callophycoic acid A involved developing two stereocontrolled routes to its tricyclic core. This research is crucial for the stereoselective synthesis of callophycoic acids and demonstrates the scientific community's interest in understanding and replicating the complex structures of these natural products (Sakama et al., 2020).
Exploration of Related Compounds
While directly focusing on callophycoic acid H is limited, there's substantial research on closely related compounds. For instance, studies on the red alga Callophycus serratus have led to the discovery of other compounds like callophycoic acid I and J, expanding our understanding of the chemical diversity and potential applications of substances derived from this alga (Woolner et al., 2018).
properties
Molecular Formula |
C27H36Br2O3 |
|---|---|
Molecular Weight |
568.4 g/mol |
IUPAC Name |
3-[[(1R,4aS,5R,6R,8aS)-6-bromo-5,8a-dimethyl-2-methylidene-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methyl]-5-bromo-4-hydroxybenzoic acid |
InChI |
InChI=1S/C27H36Br2O3/c1-16(2)7-6-11-27(5)22-9-8-17(3)20(26(22,4)12-10-23(27)29)14-18-13-19(25(31)32)15-21(28)24(18)30/h7,13,15,20,22-23,30H,3,6,8-12,14H2,1-2,4-5H3,(H,31,32)/t20-,22+,23-,26+,27-/m1/s1 |
InChI Key |
JGBUIUFDBKKZNT-WBNSUDINSA-N |
Isomeric SMILES |
CC(=CCC[C@@]1([C@H]2CCC(=C)[C@H]([C@@]2(CC[C@H]1Br)C)CC3=C(C(=CC(=C3)C(=O)O)Br)O)C)C |
Canonical SMILES |
CC(=CCCC1(C2CCC(=C)C(C2(CCC1Br)C)CC3=C(C(=CC(=C3)C(=O)O)Br)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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